Cas no 1805353-70-1 (2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride)
2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride
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- Inchi: 1S/C6H2Cl2F2INO2S/c7-5-4(11)2(6(9)10)1-3(12-5)15(8,13)14/h1,6H
- InChI Key: MOEAWHTZHJMLKR-UHFFFAOYSA-N
- SMILES: IC1=C(N=C(C=C1C(F)F)S(=O)(=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 324
- XLogP3: 3.4
- Topological Polar Surface Area: 55.4
2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029046616-1g |
2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride |
1805353-70-1 | 97% | 1g |
$1,549.60 | 2022-04-01 |
2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride
Professional Introduction to 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride (CAS No. 1805353-70-1)
2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride, with the CAS number 1805353-70-1, is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine sulfonyl chloride class, which is widely recognized for its versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro group, a difluoromethyl substituent, and an iodine atom, make it a valuable intermediate in the synthesis of various biologically active molecules.
The
In recent years, there has been a surge in research focused on developing new strategies for combating resistant pathogens and chronic diseases. The
The
The
In addition to its synthetic utility, 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride has shown promise in the development of imaging agents for diagnostic purposes. Pyridine-based compounds are often used as probes in nuclear magnetic resonance (NMR) and positron emission tomography (PET) imaging due to their favorable metabolic properties and high relaxation rates. The unique structural features of this compound make it an attractive candidate for designing novel contrast agents that can improve diagnostic accuracy.
The pharmaceutical industry has been increasingly interested in exploring new chemical entities that can address unmet medical needs. The
The development of new synthetic methodologies is another area where 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride has made significant contributions. Advanced techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to produce complex pyridine derivatives more efficiently than ever before. These methods not only improve yield but also reduce reaction times, making it feasible to explore larger libraries of compounds for drug discovery.
The environmental impact of chemical synthesis is also a growing concern in the pharmaceutical industry. Innovations such as green chemistry principles aim to minimize waste and reduce hazardous byproducts. The use of 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride as an intermediate aligns with these goals by facilitating the construction of complex molecules through sustainable synthetic routes.
In conclusion, 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride (CAS No. 1805353-70-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing biologically active molecules, including antimicrobial agents, kinase inhibitors, and imaging agents. As research continues to advance our understanding of drug design principles, compounds like this will play an increasingly important role in addressing global health challenges.
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